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Compound of Interest |

5-Fluoro-2-methoxyisonicotinic
Compound Name:

acid
CAS No.: 884495-30-1
Cat. No.: B1388057

Get Quote

5-Fluoro-2-methoxyisonicotinic acid is a substituted pyridine derivative that serves as a

crucial building block in medicinal chemistry and pharmaceutical research.[1] Its structural
features—a pyridine core, a carboxylic acid, a methoxy group, and a fluorine atom—make it a
versatile intermediate for synthesizing novel bioactive compounds with potential applications in
areas such as oncology and infectious diseases.[1]

Accurate and comprehensive structural confirmation and purity assessment are paramount in
the drug development pipeline. This guide provides a senior application scientist's perspective
on the multi-faceted spectroscopic characterization of 5-Fluoro-2-methoxyisonicotinic acid.
We will delve into the core techniques of Mass Spectrometry (MS), Nuclear Magnetic
Resonance (NMR) spectroscopy (*H and 13C), and Infrared (IR) Spectroscopy. This document
is structured not as a rigid template, but as a logical workflow, explaining the causality behind
experimental choices and the interpretation of spectral data to build a cohesive, self-validating
analytical picture of the molecule.

Molecular Structure and Foundational Data
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Before delving into the spectra, understanding the basic molecular properties is essential.

Molecular Formula: C7HeFNO3

Molecular Weight (Monoisotopic): 171.03317 Da[2]

CAS Number: 884495-30-1[1]

Appearance: White Powder[1]

Below is the chemical structure with the standard IUPAC numbering for the pyridine ring, which
will be used for all spectroscopic assignments.

Caption: Structure of 5-Fluoro-2-methoxyisonicotinic acid.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: The Rationale for HRMS For any novel compound or key intermediate,
the first and most fundamental question is: "What is its elemental composition?" High-
Resolution Mass Spectrometry (HRMS) is the definitive technique to answer this. Unlike
nominal mass instruments, HRMS provides a highly accurate mass measurement (typically to
within 5 ppm), which allows for the unambiguous determination of the molecular formula. This
is a critical first pass in structural confirmation, ruling out a vast number of alternative
possibilities. Techniques like electrospray ionization (ESI) or atmospheric pressure chemical
ionization (APCI) are ideal for a polar, low-molecular-weight analyte like this.[3]

Experimental Protocol: HRMS via ESI

o Sample Preparation: A dilute solution of the analyte is prepared (approx. 1 mg/mL) in a
suitable solvent such as methanol or acetonitrile.

 Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) instrument, equipped with an ESI source is used.[4][5]

 lonization Mode: Analysis is run in both positive and negative ion modes to maximize
information. The carboxylic acid moiety makes it particularly sensitive to negative ion mode
detection ([M-H]~), while the pyridine nitrogen can be protonated in positive ion mode
(IM+H]*).[2]
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o Data Acquisition: The instrument is calibrated, and data is acquired over a mass range of m/z
50-500.

o Data Analysis: The measured mass of the most abundant ion (e.g., [M+H]* or [M-H]") is
compared to the theoretical mass calculated from the molecular formula (C7HeFNO3). The
difference, or mass error, is calculated in parts-per-million (ppm).

Data Presentation: Predicted HRMS Data The following table summarizes the predicted exact
masses for various adducts of 5-Fluoro-2-methoxyisonicotinic acid. An experimental result
within 5 ppm of these values provides high confidence in the elemental composition.

Adduct Molecular Formula Predicted m/z[2] lonization Mode
[M+H]*+ C7H7FENOs* 172.04045 Positive

[M+Na]* C7HeFNNaOs* 194.02239 Positive

[M-H]~ C7HsFNOs~ 170.02589 Negative

Trustworthiness: Self-Validating Protocol The trustworthiness of this analysis is established by
running both positive and negative ion modes. Observing the correct mass for both the
protonated molecule ([M+H]*) and the deprotonated molecule ([M-H]~) provides two
independent confirmations of the molecular weight, creating a self-validating dataset.

'H NMR Spectroscopy

Expertise & Experience: The Rationale for tH NMR While HRMS confirms the elemental
formula, *H NMR spectroscopy reveals the proton environment of the molecule. It tells us the
number of different types of protons, their electronic environment (chemical shift), their
neighboring protons (multiplicity), and their relative quantities (integration). For this molecule,
IH NMR is critical for confirming the substitution pattern on the pyridine ring and verifying the
presence of the methoxy group.

Experimental Protocol: *H NMR

o Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a
deuterated solvent (e.g., DMSO-ds or CDCI3) in an NMR tube. A small amount of
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tetramethylsilane (TMS) may be added as an internal standard (& 0.00 ppm).[6]

 Instrumentation: Data is acquired on a 400 MHz or higher field NMR spectrometer.

e Acquisition: A standard proton experiment is run. Key parameters include a 90° pulse, a
sufficient relaxation delay (e.g., 5 seconds), and 16-32 scans to ensure a good signal-to-
noise ratio.

o Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phased,
and baseline corrected. The spectrum is calibrated to the residual solvent peak or TMS.

Data Presentation: Expected *H NMR Data (in DMSO-ds) The table below details the predicted
signals for the *H NMR spectrum.
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. Coupling
. Predicted & . . .
Assignment Multiplicity Constant Integration Rationale

(ppm) )

Proton
adjacent to
nitrogen is
deshielded.
Coupled to F
at C5.

H6 ~8.2-84 d ~3-4 Hz 1H

Deshielded
by adjacent
nitrogen and
H3 ~7.8-8.0 d ~8-9 Hz 1H _
carboxylic
acid. Coupled

to F at C5.

Typical

chemical shift
OCHs ~3.9-4.1 s N/A 3H for a methoxy

group on an

aromatic ring.

Carboxylic
acid protons
are highly
COOH ~13.0-14.0 brs N/A 1H deshielded
and often
show a broad

signal.

Authoritative Grounding & Interpretation The key feature of this spectrum is the presence of two
signals in the aromatic region, both appearing as doublets due to coupling with the fluorine
atom.

e H-F Coupling: The fluorine at the C5 position will couple to the protons at C6 and C3. The
through-space coupling to H6 (*JHF) is typically smaller (~3-4 Hz), while the through-bond
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coupling to H3 (3JHF) is larger (~8-9 Hz). This difference in coupling constants is a powerful
tool for assigning the H3 and H6 protons unambiguously.[7]

o Chemical Shifts: The proton at C6 is expected to be further downfield than H3 due to the
strong deshielding effect of the adjacent electronegative nitrogen atom.

Click to download full resolution via product page

Caption: Key 'H-1°F spin-spin couplings in the molecule.

3C NMR Spectroscopy

Expertise & Experience: The Rationale for 13C NMR 13C NMR spectroscopy provides
information about the carbon skeleton of the molecule. Each unique carbon atom gives a
distinct signal, allowing us to confirm the presence of all seven carbons in 5-Fluoro-2-
methoxyisonicotinic acid. The chemical shifts are highly sensitive to the local electronic
environment, making it possible to assign the carbonyl, aromatic, and methoxy carbons.
Furthermore, coupling between carbon and fluorine (*3C-1°F coupling) provides another layer of
structural confirmation.

Experimental Protocol: 13C NMR
o Sample and Instrumentation: The same sample and spectrometer as for *H NMR are used.

e Acquisition: A standard proton-decoupled *3C experiment (e.g., PENDANT or DEPT) is run.
Proton decoupling simplifies the spectrum by removing C-H coupling, resulting in a single
peak for each unique carbon. A larger number of scans (e.g., 1024 or more) is typically
required due to the low natural abundance of the 13C isotope.
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Data Presentation: Expected 3C NMR Data (in DMSO-ds) The table below details the predicted
signals for the proton-decoupled 3C NMR spectrum.
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Assignment

Predicted o
(ppm)

Multiplicity
(from C-F
coupling)

Coupling
Constant
(*JCF, 2JCF)

Rationale

COOH

~165-170

d ~3-5Hz

Typical
carboxylic acid
carbon shift.[8]
Coupled to F
(*JCF).

c2

~160 - 164

d ~10-15 Hz

Carbon attached
to both N and O
is highly
deshielded.
Coupled to F
(3JCF).

C5

~155 - 159

d ~230-250 Hz

Carbon directly
bonded to F
shows a large
one-bond
coupling
constant.

C4

~145 - 150

d ~15-20 Hz

Aromatic carbon
adjacent to C-F
bond. Coupled to
F (2JCF).

C6

~140 - 145

d ~15-20 Hz

Aromatic carbon
adjacent to C-F
bond. Coupled to
F (2JCF).

C3

~110- 115

d ~4-6 Hz

Aromatic carbon.
Coupled to F
(BJCF).
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Typical methoxy
OCHs ~53-56 S N/A carbon chemical
shift.[8]

Authoritative Grounding & Interpretation The most diagnostic feature of the 13C NMR spectrum
is the large one-bond coupling constant (*JCF) for C5, which is expected to be in the range of
230-250 Hz.[9] This large splitting immediately identifies the carbon atom directly attached to
the fluorine. The other aromatic carbons will also appear as doublets due to smaller two-bond
(3JCF) and three-bond (3JCF) couplings, providing definitive evidence for the fluorine's position
on the ring. The distinct chemical shifts for the carbonyl, C-O, and methoxy carbons further
solidify the structural assignment.

Infrared (IR) Spectroscopy

Expertise & Experience: The Rationale for IR Spectroscopy IR spectroscopy is a rapid and
powerful technique for identifying the functional groups present in a molecule.[10] Each
functional group absorbs infrared radiation at a characteristic frequency, corresponding to the
vibration of its bonds. For this molecule, IR is used to quickly confirm the presence of the
carboxylic acid (both O-H and C=0 stretches), the aromatic ring, and the C-O and C-F bonds.
It is an excellent technique for routine quality control.

Experimental Protocol: Solid-State IR (KBr Pellet)

e Sample Preparation: Grind ~1 mg of the solid sample with ~100 mg of dry potassium
bromide (KBr) powder using an agate mortar and pestle until a fine, uniform powder is
obtained.[11]

» Pellet Formation: Place the powder into a pellet die and press it under high pressure (several
tons) to form a transparent or translucent disc.[11]

o Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and
acquire the spectrum, typically over the range of 4000-400 cm~1. A background spectrum of
the empty spectrometer is recorded first and automatically subtracted from the sample
spectrum.

Data Presentation: Expected Characteristic IR Absorptions
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Wavenumber . . . .
( 1 Vibration Type Intensity Functional Group
cm-
2500-3300 O-H stretch Broad, Strong Carboxylic Acid
~3100-3000 C-H stretch Medium Aromatic C-H
~2950, ~2850 C-H stretch Medium Methoxy C-H
~1720-1700 C=0 stretch Strong, Sharp Carboxylic Acid
~1600, ~1480 C=C stretch Medium Aromatic Ring
Aryl-O bond
~1250 C-O stretch Strong
(methoxy)
~1100-1000 C-F stretch Strong Aryl-F bond

Authoritative Grounding & Interpretation The IR spectrum provides a characteristic "fingerprint"
for the molecule. The most prominent and diagnostic peak will be the strong, sharp carbonyl
(C=0) absorption around 1710 cm~1. This peak, in conjunction with the extremely broad O-H
absorption from 2500-3300 cm~1, is definitive evidence for the carboxylic acid functional group.
[12] The presence of bands in the 1600-1480 cm~1 region confirms the aromatic pyridine ring,
and a strong band around 1100-1000 cm~1 is indicative of the C-F bond.[13]

Integrated Spectroscopic Analysis Workflow

No single technique provides the complete picture. The true power of spectroscopic
characterization lies in integrating the data from all methods to build an unassailable structural
proof.
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Sample: 5-Fluoro-2-methoxy-
isonicotinic Acid

NMR Analysis
(H & 13C)

IR Spectroscopy

HRMS Analysis

Result: Result: Result:
Elemental Formula Confirmed Atom Connectivity & Key Functional Groups Confirmed
(C7HsFNO3) Substitution Pattern Confirmed (COOH, Ar, OCHs, C-F)

,

Final Confirmation:
Structure & Purity Verified

Click to download full resolution via product page

Caption: Workflow for integrated spectroscopic confirmation.

Conclusion

The spectroscopic characterization of 5-Fluoro-2-methoxyisonicotinic acid is a systematic
process where each analytical technique provides a unique and complementary piece of the
structural puzzle. High-resolution mass spectrometry confirms the elemental formula. *H and
13C NMR spectroscopy elucidates the precise atomic connectivity, substitution pattern, and
electronic environment of the carbon-hydrogen framework, with characteristic H-F and C-F
couplings providing definitive proof of the fluorine's location. Finally, infrared spectroscopy
offers rapid confirmation of the key functional groups. Together, these methods provide a
robust, self-validating dataset that ensures the identity, purity, and quality of this important
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pharmaceutical intermediate, underpinning the integrity of subsequent research and
development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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